N-(3-chloro-4-fluorophenyl)-2-{(3-methylbenzyl)[(4-methylphenyl)sulfonyl]amino}acetamide

• Molecular Formula: C23H22ClFN2O3S
• Molecular Weight: 460.9 g/mol
• IUPAC Name: N-(3-chloro-4-fluorophenyl)-2-[(3-methylphenyl)methyl-(4-methylphenyl)sulfonylamino]acetamide
• InChI: InChI=1S/C23H22ClFN2O3S/c1-16-6-9-20(10-7-16)31(29,30)27(14-18-5-3-4-17(2)12-18)15-23(28)26-19-8-11-22(25)21(24)13-19/h3-13H,14-15H2,1-2H3,(H,26,28)
• InChI Key: BPALYDYXMVJCCS-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(CC2=CC=CC(=C2)C)CC(=O)NC3=CC(=C(C=C3)F)Cl

Description

N-(3-chloro-4-fluorophenyl)-2-{(3-methylbenzyl)[(4-methylphenyl)sulfonyl]amino}acetamide is a chemical compound that has gained attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound has been synthesized using various methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments.

Mechanism of Action

The mechanism of action of N-(3-chloro-4-fluorophenyl)-2-{(3-methylbenzyl)[(4-methylphenyl)sulfonyl]amino}acetamide is not fully understood. However, it is believed to act as an enzyme inhibitor by binding to the active site of the enzyme, thereby preventing its catalytic activity.
Biochemical and Physiological Effects:
N-(3-chloro-4-fluorophenyl)-2-{(3-methylbenzyl)[(4-methylphenyl)sulfonyl]amino}acetamide has been shown to exhibit various biochemical and physiological effects. It has been reported to have potential antitumor and anti-inflammatory properties. Additionally, it has been shown to inhibit the activity of various enzymes, including carbonic anhydrase, trypsin, and chymotrypsin.

Advantages and Limitations for Lab Experiments

N-(3-chloro-4-fluorophenyl)-2-{(3-methylbenzyl)[(4-methylphenyl)sulfonyl]amino}acetamide has several advantages for lab experiments. It is a potent enzyme inhibitor and has potential applications in medicinal chemistry. However, it also has some limitations, including its toxicity and potential side effects.

Future Directions

There are several future directions for research on N-(3-chloro-4-fluorophenyl)-2-{(3-methylbenzyl)[(4-methylphenyl)sulfonyl]amino}acetamide. One direction is to further investigate its mechanism of action and its potential applications in medicinal chemistry. Another direction is to explore its potential as a therapeutic agent for various diseases, including cancer and inflammation. Additionally, future research could focus on developing more efficient synthesis methods for this compound and exploring its potential as a drug delivery system.

Synthesis Methods

The synthesis of N-(3-chloro-4-fluorophenyl)-2-{(3-methylbenzyl)[(4-methylphenyl)sulfonyl]amino}acetamide has been reported in the literature using various methods. One of the most common methods involves the reaction between 3-chloro-4-fluoroaniline and 3-methylbenzylamine in the presence of sodium hydroxide. The resulting product is then treated with p-toluenesulfonyl chloride to give the sulfonyl chloride intermediate, which is further reacted with N-(2-acetoxyethyl)acetamide to yield the final product.

Scientific Research Applications

N-(3-chloro-4-fluorophenyl)-2-{(3-methylbenzyl)[(4-methylphenyl)sulfonyl]amino}acetamide has been studied extensively for its potential applications in medicinal chemistry. It has been reported to exhibit potent inhibitory activity against various enzymes, including carbonic anhydrase, trypsin, and chymotrypsin. This compound has also been shown to have potential antitumor and anti-inflammatory properties.